Cas no 38614-36-7 (2-Methyl-1-propenylmagnesium bromide(0.5M in THF))

• Product Name: 2-Methyl-1-propenylmagnesium bromide(0.5M in THF)
• CAS No: 38614-36-7
• MF: C₄H₇BrMg
• MW: 159.307380914688
• MDL: MFCD00209600
• CID: 293259
• PubChem ID: 24866265
• Update Time: 2025-06-08

2-Methyl-1-propenylmagnesium bromide(0.5M in THF) Chemical and Physical Properties

Names and Identifiers

• Magnesium,bromo(2-methyl-1-propen-1-yl)-
• 2-Methyl-1-propenylmagnesium bromide solution
• 2-METHYL-1-PROPENYL MAGNESIUM BROMIDE**
• 2-METHYL-1-PROPENYLMAGNESIUM BROMIDE 0.5 THF
• 2-Methyl-1-propenylmagnesium bromide solution0.5 M in tetrah
• 2-Methyl-1-propenylmagnesium bromide, 0.5 M solution in THF, in resealable bottle
• 2-Methyl-1-propenylmagnesium bromide, 0.5 M solution in THF, SpcSeal
• magnesium,2-methylprop-1-ene,bromide
• 2-Methyl-1-propenylmagnesium bromide
• 2-Methyl-1-propenylMagnesiuM broMide, 0.5M solution in THF, AcroSeal
• (2-Methylprop-1-en-1-yl)magnesium bromide
• (beta,beta-Dimethylvinyl)magnesium bromide
• 1-Bromomagnesio-2-methyl-1-propene
• 2,2-Dimethylvinylmagnesium bromide
• Isobutenylmagnesium bromide
• Methyl1-benzylpiperidine-3-carboxylate
• 2-methyl propenyl magnesium bromide
• 2-methylpropenyl magnesium bromide
• 2-methylprop-1-enylmagnesium bromide
• BKVIQODYSREJQH-UHFFFAOYSA-M
• 2-Methyl-1-propenyl magnesium bromide
• (2-methylprop-1-enyl)magnesium bromide
• AKOS030228186
• J-802096
• 2-methyl-propenylmagnesium bromide
• MFCD00209600
• 2-Methyl-1-propenylmagnesium bromide, 0.5M (8.35% w/w) in THF
• 38614-36-7
• SCHEMBL22727
• 2-methylpropenylmagnesium bromide
• 2-METHYL-1- PROPENYLMAGNESIUM BROMIDE
• 2-Methyl-1-propenylmagnesium bromide(0.5M in THF)

• MDL： MFCD00209600
• Inchi： 1S/C4H7.BrH.Mg/c1-4(2)3;;/h1H,2-3H3;1H;/q-1;;+2/p-1
• InChI Key： FFUIUNZKXBJVSC-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].C(=[CH-])(C)C

Computed Properties

• Exact Mass: 157.95800
• Monoisotopic Mass: 157.95815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 30.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: No data available
• Density: 0.952 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: Fahrenheit: 5 ° f < br / > Celsius: -15 ° C < br / >
• PSA: 0.00000
• LogP: 2.30500
• Color/Form: 0.5 M in THF
• Vapor Pressure: No data available

2-Methyl-1-propenylmagnesium bromide(0.5M in THF) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H261-H302-H314-H335-H351
• Warning Statement： P210-P231+P232-P280-P370+P378-P402+P404-P403+P235
• Hazardous Material transportation number：UN 3399 4.3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-15-19-36/37/38-40
• Safety Instruction： S16; S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R11
• Storage Condition：Argon filled storage

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on 2-Methyl-1-propenylmagnesium bromide(0.5M in THF)

Introduction to 2-Methyl-1-propenylmagnesium bromide (0.5M in THF) and Its Significance in Modern Chemical Research

2-Methyl-1-propenylmagnesium bromide (0.5M in THF), with the CAS number 38614-36-7, is a highly versatile organometallic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This organolithium derivative, specifically a Grignard reagent, is widely utilized as a key intermediate in the synthesis of complex organic molecules, including natural products and bioactive compounds. Its unique reactivity and stability under various conditions make it an indispensable tool for chemists exploring innovative synthetic pathways.

The compound is typically prepared by the reaction of 2-methyl-1-propene with magnesium metal in the presence of bromine, yielding a solution in tetrahydrofuran (THF) as the solvent. The concentration of 0.5M ensures a manageable and controlled reaction environment, facilitating its use in both laboratory-scale reactions and industrial applications. The use of THF as a solvent is critical due to its ability to stabilize the organometallic species and prevent unwanted side reactions.

In recent years, 2-Methyl-1-propenylmagnesium bromide has been increasingly employed in the development of novel pharmaceuticals. Its ability to act as a nucleophile allows for the formation of carbon-carbon bonds, which is a fundamental step in constructing complex molecular architectures. For instance, researchers have leveraged this compound to synthesize derivatives of taxanes, a class of compounds known for their potent anticancer properties. The Grignard reagent enables the introduction of functional groups that can be further modified, leading to highly optimized drug candidates.

The compound's role in polymer chemistry is equally noteworthy. Organometallic reagents like 2-Methyl-1-propenylmagnesium bromide are instrumental in the synthesis of polymers with tailored properties. By controlling the reaction conditions and stoichiometry, chemists can produce polymers with specific mechanical and thermal characteristics, which are crucial for applications in electronics, coatings, and biodegradable materials. Recent studies have demonstrated its utility in generating polymers with enhanced flexibility and durability, opening new avenues for material science innovation.

The pharmaceutical industry has also benefited from the use of 2-Methyl-1-propenylmagnesium bromide in the synthesis of active pharmaceutical ingredients (APIs). Its ability to facilitate cross-coupling reactions has been exploited to create novel heterocyclic compounds, which are prevalent in many drugs due to their biological activity. For example, researchers have utilized this reagent to construct analogs of antiviral agents, showcasing its importance in addressing emerging health challenges.

The environmental impact of using 2-Methyl-1-propenylmagnesium bromide has been a topic of interest among sustainable chemists. While Grignard reagents are powerful synthetic tools, their handling requires careful consideration due to their sensitivity to moisture and air. However, advancements in green chemistry have led to the development of more sustainable protocols for their preparation and use. For instance, solvent-free reactions and catalytic methods are being explored to minimize waste and energy consumption without compromising yield or purity.

The future prospects of 2-Methyl-1-propenylmagnesium bromide are promising, with ongoing research focusing on expanding its applications beyond traditional organic synthesis. Innovations in computational chemistry are enabling researchers to predict reaction outcomes with greater accuracy, allowing for more efficient use of this valuable reagent. Additionally, collaborations between academia and industry are fostering new methodologies that could revolutionize drug discovery and material development.

In conclusion, 2-Methyl-1-propenylmagnesium bromide (0.5M in THF), identified by CAS number 38614-36-7, remains a cornerstone in modern chemical research. Its versatility and reactivity make it an essential component in synthetic chemistry, pharmaceutical development, and polymer science. As research continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of chemical innovation.